
Hoffer's chlorosugar in antisense
oligonucleotide ASO development

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Hoffer's chlorosugar
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Cat. No.: S704971

Get Quote

Chemical Profile of Hoffer's Chlorosugar

The search results indicate that Hoffer's chlorosugar is a chemical compound (C21H21ClO5) used in

synthetic organic chemistry for creating nucleosides [1]. Its primary documented application is in the

synthesis of unnatural nucleosides that may serve as DNA base analogs [2].

Key Characteristics and Single Application of Hoffer's Chlorosugar [2]

Characteristic/Parameter Description/Value

IUPAC Name Not specified in search results

Molecular Formula C21H21ClO5 [1]

CAS Registry Number CID 98571 [1]

Primary Documented
Use

Synthesis of N2-β-tetrazolyl unnatural nucleosides

Reaction Type SN2 at the anomeric center

Solvent Tetrahydrofuran (THF)
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Characteristic/Parameter Description/Value

Base K2CO3

Key Outcome Regioselective (N2-tetrazole) and stereoselective (β-configuration)

substitution

Reported Yield Very good

This reaction is noted for being a simple and eco-compatible route to nucleosides that could find applications

in "decorating DNA for various biotechnological and DNA based material science applications" [2]. The

workflow for this synthesis can be visualized as follows:

Start: Hoffer's Chlorosugar

Reaction Conditions:
- Solvent: THF
- Base: K₂CO₃

- S_N2 Mechanism

5-Substituted Aromatic Tetrazole

Regioselectivity:
Reaction at N2 of Tetrazole

Stereoselectivity:
Inversion at Anomeric Center
(β-configuration)

Product:
N2-β-Tetrazolyl Unnatural Nucleoside

Click to download full resolution via product page

Diagram: Synthetic Route to Tetrazolyl Nucleosides from Hoffer's Chlorosugar
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Antisense Oligonucleotide (ASO) Development
Protocols

While a direct link to Hoffer's chlorosugar is not established, the search results provide extensive

information on ASO development. The following protocol synthesizes this information into a standard

workflow for ASO drug creation, from design to delivery system optimization.

Table 1: ASO Chemical Modification Generations for Stability and Affinity [3] [4] [5]

Generation Key Modifications Mechanism & Impact

First Phosphorothioate (PS): Sulfur
replaces non-bridging oxygen in

phosphate backbone.

Confers nuclease resistance, improves
pharmacokinetics via protein binding.

Second Sugar Modifications (2'-MOE, 2'-
OMe) [3] [5]

Enhances binding affinity to target RNA,

increases nuclease resistance, reduces
immunostimulation.

Third Locked Nucleic Acid (LNA), Peptide
Nucleic Acid (PNA),
Phosphorodiamidate Morpholino
(PMO) [3] [4] [5]

LNA: Very high binding affinity and specificity.
PNA: Neutral, achiral backbone; high biological

stability. PMO: Neutral backbone; blocks
translation or splicing via steric hindrance.

Table 2: Optimization Parameters for ASO Delivery Systems [3] [6]

System Component Parameter Optimization Strategy & Purpose

Nanocarrier
Formulation

Lipid
Nanoparticles
(LNPs)

Ionizable cationic lipids, phospholipids, cholesterol, PEG-

lipids for complexing ASOs, enhancing stability, and
promoting endosomal escape [3] [6].

Polymeric
Nanoparticles

Use of polyethyleneimine (PEI) or biodegradable
polymers for encapsulation; "proton sponge" effect for

endosomal escape [6].
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System Component Parameter Optimization Strategy & Purpose

Targeting Active Targeting Functionalize nanocarriers with ligands (e.g., GalNAc for
hepatocyte targeting) to improve tissue-specific delivery

[6].

Passive Targeting Leverage Enhanced Permeability and Retention (EPR)

effect for accumulation in tumor tissues [3] [6].

Pharmacokinetics Circulation Time PEGylation of nanocarriers to reduce immune clearance

and prolong circulation [3] [6].

Controlled
Release

Design carriers with pH-responsive or enzyme-

responsive release mechanisms [6].

The mechanism by which ASOs function within a cell after delivery is complex and can be broken down into

two primary categories, as shown in the pathway below.

Pathway A: Target Degradation

Pathway B: Steric BlockageASO Entry into Cell

Binds to Complementary mRNA

Binds to Pre-mRNA or mRNA

Recruits RNase H1 Enzyme Cleaves Target mRNA Reduces Protein Expression

Physically Blocks Machinery Modulates Splicing
or Inhibits Translation

Click to download full resolution via product page

Diagram: Primary Mechanisms of Action for Antisense Oligonucleotides (ASOs)

Bridging the Knowledge Gap
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The absence of a direct link between Hoffer's chlorosugar and ASO development suggests this might be an

emerging or niche area of research. To proceed, you could:

Explore the Analogy: Consider how the documented use of Hoffer's chlorosugar to create
"unnatural nucleosides" and "DNA base analogs" [2] could be applied. These synthetic nucleosides

might be strategically incorporated into an ASO's sequence to enhance its binding affinity or stability,
similar to how LNA or 2'-MOE modifications function.

Investigate Specialized Research: Conduct a targeted search in specialized chemistry and
medicinal chemistry databases for recent publications on "Hoffer's chlorosugar" to find any newer,

more specific applications.
Consult Alternative Platforms: Use platforms like Reaxys or SciFinder which are designed for

deep chemical literature and reaction searching, which may reveal more detailed synthetic protocols.

I hope these structured notes provide a clear foundation for your research. Should you require further details

on a specific aspect, such as LNP formulation or the clinical applications of approved ASO drugs, please feel

free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b704971#hoffer-s-chlorosugar-in-antisense-oligonucleotide-

aso-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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